ethyl 2-cyclohexyl-3-(dipentylamino)-3-oxopropanoate

• IUPAC Name: ethyl 2-cyclohexyl-3-(dipentylamino)-3-oxopropanoate
• InChI: InChI=1S/C21H39NO3/c1-4-7-12-16-22(17-13-8-5-2)20(23)19(21(24)25-6-3)18-14-10-9-11-15-18/h18-19H,4-17H2,1-3H3
• InChI Key: PJNMGMKDBPBZJR-UHFFFAOYSA-N
• Canonical SMILES: CCCCCN(CCCCC)C(=O)C(C1CCCCC1)C(=O)OCC
• Molecular Formula: C21H39NO3
• Molecular Weight: 353.5 g/mol

Description

Ethyl 2-cyclohexyl-3-(dipentylamino)-3-oxopropanoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of ethyl 2-cyclohexyl-3-(dipentylamino)-3-oxopropanoate involves the inhibition of cyclooxygenase-2 (COX-2) enzyme activity. COX-2 is an enzyme that plays a crucial role in the inflammatory response and is overexpressed in many types of cancer cells. Inhibition of COX-2 activity by ethyl 2-cyclohexyl-3-(dipentylamino)-3-oxopropanoate leads to a reduction in the production of prostaglandins, which are responsible for pain and inflammation.
Biochemical and Physiological Effects:
Ethyl 2-cyclohexyl-3-(dipentylamino)-3-oxopropanoate has been shown to have significant biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), which are responsible for the inflammatory response. Additionally, it has been shown to induce apoptosis in cancer cells, leading to their death.

Advantages and Limitations for Lab Experiments

One of the major advantages of ethyl 2-cyclohexyl-3-(dipentylamino)-3-oxopropanoate is its potent anti-inflammatory and analgesic effects. This makes it a valuable tool in the study of pain and inflammation-related disorders. Additionally, its antitumor activity makes it a potential candidate for cancer therapy. However, one of the limitations of using ethyl 2-cyclohexyl-3-(dipentylamino)-3-oxopropanoate in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of ethyl 2-cyclohexyl-3-(dipentylamino)-3-oxopropanoate. One potential direction is the development of novel formulations that improve its solubility in water, making it easier to administer in vivo. Additionally, further studies are needed to determine the optimal dosage and administration route for the treatment of pain and inflammation-related disorders and cancer. Furthermore, the potential use of ethyl 2-cyclohexyl-3-(dipentylamino)-3-oxopropanoate in combination with other drugs for the treatment of cancer should be explored. Finally, more studies are needed to determine the long-term safety and efficacy of ethyl 2-cyclohexyl-3-(dipentylamino)-3-oxopropanoate in humans.

Scientific Research Applications

Ethyl 2-cyclohexyl-3-(dipentylamino)-3-oxopropanoate has been extensively studied for its potential applications in various fields of scientific research. It has been found to have potent anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of pain and inflammation-related disorders. Additionally, it has been shown to possess significant antitumor activity, making it a potential candidate for cancer therapy.